2,2'-[(6-amino-5-nitro-4-pyrimidinyl)imino]diethanol

• IUPAC Name: 2-[(6-amino-5-nitropyrimidin-4-yl)-(2-hydroxyethyl)amino]ethanol
• InChI: InChI=1S/C8H13N5O4/c9-7-6(13(16)17)8(11-5-10-7)12(1-3-14)2-4-15/h5,14-15H,1-4H2,(H2,9,10,11)
• InChI Key: XOARNJDGWGLNMR-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(C(=N1)N(CCO)CCO)[N+](=O)[O-])N
• Molecular Formula: C8H13N5O4
• Molecular Weight: 243.22 g/mol

Description

2,2'-[(6-amino-5-nitro-4-pyrimidinyl)imino]diethanol, commonly known as ANP, is a chemical compound that has been widely used in scientific research. ANP is a derivative of pyrimidine and has been found to have various biochemical and physiological effects.

Mechanism of Action

ANP is a potent inhibitor of dihydrofolate reductase (DHFR), an enzyme that is essential for the synthesis of DNA. DHFR catalyzes the conversion of dihydrofolate to tetrahydrofolate, which is required for the synthesis of thymidylate, a precursor of DNA. ANP binds to DHFR and prevents the conversion of dihydrofolate to tetrahydrofolate, leading to a decrease in DNA synthesis.
Biochemical and Physiological Effects
ANP has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by blocking DNA synthesis. ANP has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, ANP has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

ANP has several advantages for use in lab experiments. It is a potent inhibitor of DHFR, making it a useful tool for studying the role of this enzyme in biological processes. ANP is also relatively stable and can be easily synthesized in the lab. However, ANP has some limitations. It has a narrow therapeutic window, meaning that it can be toxic at high concentrations. Additionally, ANP has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of ANP. One area of research is the development of new analogs of ANP that have improved solubility and toxicity profiles. Another area of research is the investigation of the role of ANP in cancer therapy. ANP has been shown to be effective in inhibiting the growth of cancer cells, and further research is needed to determine its potential as a cancer treatment. Additionally, ANP has been found to have neuroprotective effects, and future research could focus on its potential as a treatment for neurodegenerative diseases.

Scientific Research Applications

ANP has been widely used in scientific research as a tool to study various biological processes. It has been used to investigate the role of pyrimidine derivatives in cancer therapy, as well as to study the mechanism of action of certain enzymes. ANP has also been used to study the effects of pyrimidine derivatives on gene expression and protein synthesis.